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Compound of Interest

Compound Name: Armentomycin

Cat. No.: B1667599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Armentomycin is a naturally occurring, chlorinated nonprotein amino acid with notable

antibiotic properties.[1] Produced by the bacterium Streptomyces armentosus, it exhibits

activity primarily against Gram-negative bacteria.[1] This technical guide provides a

comprehensive overview of the chemical structure, stereochemistry, and known biological

aspects of Armentomycin, presenting available data in a structured format to support research

and development efforts.

Chemical Structure and Properties
Armentomycin is chemically known as L-2-amino-4,4-dichlorobutanoic acid. Its fundamental

properties are summarized in the table below.
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Property Value Source

Chemical Formula C₄H₇Cl₂NO₂

Molecular Weight 172.01 g/mol [1]

CAS Number 10139-00-1 -

Appearance Not specified in literature -

Solubility Not specified in literature -

Structure Diagram:

Armentomycin

HOOC H₂N-C-H CH₂ CHCl₂

Click to download full resolution via product page

Caption: Chemical structure of Armentomycin (L-2-amino-4,4-dichlorobutanoic acid).

Stereochemistry
The stereochemistry of Armentomycin is crucial to its biological activity. The designation "L-"

in its chemical name, L-2-amino-4,4-dichlorobutanoic acid, refers to the configuration of the

stereocenter at the alpha-carbon (C2). In the context of amino acids, the L-configuration

typically corresponds to an (S)-absolute configuration according to the Cahn-Ingold-Prelog

priority rules, with the exception of cysteine. While direct crystallographic confirmation for

Armentomycin is not readily available in the public domain, it is reasonable to infer that

Armentomycin possesses the (S)-configuration at its single chiral center.

Absolute Configuration:
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Caption: Inferred absolute configuration of Armentomycin's alpha-carbon.

Quantitative Data
Detailed experimental quantitative data for Armentomycin, such as nuclear magnetic

resonance (NMR) spectra and X-ray crystallographic data, are not extensively reported in

publicly accessible literature. The biosynthesis of Armentomycin has been noted to be studied

using magnetic resonance spectroscopy, but specific chemical shift values have not been

published.[2]

Experimental Protocols
Asymmetric Synthesis
While a specific, detailed protocol for the asymmetric synthesis of (S)-2-amino-4,4-

dichlorobutanoic acid is not available in the reviewed literature, general methods for the

asymmetric synthesis of non-proteinogenic amino acids can be adapted. One common

approach involves the use of a chiral auxiliary to control the stereochemistry of the alpha-

carbon. An exemplary workflow for such a synthesis is outlined below. It is important to note

that this is a generalized representation and would require optimization for the specific

synthesis of Armentomycin.

Generalized Asymmetric Synthesis Workflow:
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Caption: A generalized workflow for the asymmetric synthesis of a chiral amino acid.

Purification from Streptomyces armentosus
The purification of Armentomycin from the fermentation broth of Streptomyces armentosus

typically involves ion-exchange chromatography. As an amino acid, Armentomycin possesses

both an acidic carboxyl group and a basic amino group, making it amenable to separation

based on its charge characteristics.

Generalized Purification Workflow:
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Caption: A generalized workflow for the purification of Armentomycin.

Biosynthesis and Mechanism of Action
The biosynthesis of Armentomycin involves precursors such as pyruvate.[2] The pathway

incorporates chlorine, a key feature of its structure.[2]
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The precise molecular target and signaling pathways affected by Armentomycin are not well-

documented in the available literature. Its antibiotic activity against Gram-negative bacteria

suggests interference with essential cellular processes in these organisms. Further research is

required to elucidate its specific mechanism of action.

Conclusion
Armentomycin, or L-2-amino-4,4-dichlorobutanoic acid, is a chlorinated amino acid with

potential as an antibiotic. While its basic chemical structure and stereochemistry are

established, there is a notable lack of publicly available, detailed quantitative data and specific

experimental protocols. This guide consolidates the current understanding of Armentomycin
and highlights areas where further research is needed to fully characterize this intriguing

natural product for potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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